![molecular formula C18H19N3O3S2 B2609875 N-benzyl-2-((3-(2-hydroxypropyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide CAS No. 1798620-60-6](/img/structure/B2609875.png)
N-benzyl-2-((3-(2-hydroxypropyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
Description
“N-benzyl-2-((3-(2-hydroxypropyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide” is a compound that belongs to the class of pyridopyrimidines . Pyridopyrimidines are a group of compounds that have shown therapeutic interest and have been used in the development of new therapies .
Synthesis Analysis
The synthesis of pyridopyrimidines has been observed during the preparation of pyrrolopyrimidines from Ugi–Smiles adducts of hydroxypyrimidines . The cyclization proceeds via a formal deprotonation of the N-benzyl group followed by trapping of the resulting anion by the alkyne moiety .Scientific Research Applications
Antioxidant Activity
This compound has been synthesized and tested for its antioxidant properties . It’s been found to interact with various free radicals, indicating its potential as an antioxidant agent. This application is crucial in the development of treatments for oxidative stress-related diseases .
Anti-inflammatory Activity
The anti-inflammatory activity of this compound is another significant area of research. It has been shown to inhibit enzymes like soybean lipoxygenase (LOX) , which are involved in the inflammatory process. This suggests its use in creating anti-inflammatory medications .
Synthesis of Heterocyclic Compounds
The compound serves as a precursor in the synthesis of various heterocyclic compounds. These heterocycles are often key structures in pharmaceuticals and exhibit a range of biological activities .
Nonlinear Optical Properties
In the field of optoelectronics, the compound’s derivatives have been incorporated into devices due to their non-centrosymmetric nonlinear optical properties . This application is vital for the development of new materials for optical communication technologies .
Antimicrobial Activity
Research has also explored the antimicrobial potential of this compound. Its structure allows for the development of new antimicrobial agents, which is increasingly important in the face of antibiotic resistance .
Herbicide Development
The compound has been investigated for its role in plant pigment biosynthesis, contributing to the development of herbicides. This research is essential for creating more effective and environmentally friendly agricultural chemicals .
properties
IUPAC Name |
N-benzyl-2-[3-(2-hydroxypropyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S2/c1-12(22)10-21-17(24)16-14(7-8-25-16)20-18(21)26-11-15(23)19-9-13-5-3-2-4-6-13/h2-8,12,22H,9-11H2,1H3,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPOMOBNPKBOEPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCC3=CC=CC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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